Cas no 61996-08-5 (Cyclopentanecarboxylic acid, 2-[(hexylthio)methyl]-5-oxo-, methyl ester)

• Product Name: Cyclopentanecarboxylic acid, 2-[(hexylthio)methyl]-5-oxo-, methyl ester
• CAS No: 61996-08-5
• MF: C₁₄H₂₄O₃S
• MW: 272.403563499451
• CID: 461285
• PubChem ID: 54239364
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 2-[(hexylthio)methyl]-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-[(hexylthio)methyl]-5-oxo-, methyl ester
• methyl 2-(hexylsulfanylmethyl)-5-oxocyclopentane-1-carboxylate
• 5-hexylthiomethyl-2-oxo-cyclopentanecarboxylic acid methyl ester
• DTXSID10709976
• 61996-08-5
• SCHEMBL11604794
• QOXAJTAQVJWYPA-UHFFFAOYSA-N
• METHYL 2-[(HEXYLSULFANYL)METHYL]-5-OXOCYCLOPENTANE-1-CARBOXYLATE

• Inchi： 1S/C14H24O3S/c1-3-4-5-6-9-18-10-11-7-8-12(15)13(11)14(16)17-2/h11,13H,3-10H2,1-2H3
• InChI Key： QOXAJTAQVJWYPA-UHFFFAOYSA-N
• SMILES： S(CCCCCC)CC1CCC(C1C(=O)OC)=O

Computed Properties

• Exact Mass: 272.14472
• Monoisotopic Mass: 272.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 43.37